Cas no 21716-67-6 (2-(Carboxymethyl)(methyl)aminobenzoic acid)

• Product Name: 2-(Carboxymethyl)(methyl)aminobenzoic acid
• CAS No: 21716-67-6
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 1403779
• PubChem ID: 686895
• Update Time: 2025-06-07

2-(Carboxymethyl)(methyl)aminobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[carboxymethyl(methyl)amino]benzoic acid
• AC1LEIUK
• 2-[(carboxymethyl)(methyl)amino]benzoic acid
• CBKinase1_000523
• Oprea1_446971
• N-carboxymethyl-N-methyl-anthranilic acid
• N-Methylphenylglycin-o-karbonsaeure
• ChemDiv2_003076
• Oprea1_784188
• CBDivE_002860
• 2-[(carboxymethyl)methylamino]benzoic acid
• N-Methyl-(phenylglycin-o-carbonsaeure)
• SureCN4607462
• CBKinase1_012923
• N-Carboxymethyl-N-methyl-anthranilsaeure
• N-Methyl-N-(2-carboxy-phenyl)-glycin
• 2-(carboxymethyl)-N-methylanthranilic acid
• N-Methyl-N-(2-carbonyl-phenyl)-glycin
• Cambridge id 5135363
• 2-((Carboxymethyl)(methyl)amino)benzoicacid
• EU-0029870
• SB78667
• AB00074269-01
• 2-((Carboxymethyl)(methyl)amino)benzoic acid
• AKOS AU36-M371
• Z56772503
• ALBB-025743
• MFCD00459288
• HMS1377L18
• benzoic acid, 2-[(carboxymethyl)methylamino]-
• LS-08686
• SCHEMBL4607462
• DTXSID70350721
• CS-0206248
• 2-(CARBOXYMETHYL-METHYL-AMINO)-BENZOIC ACID
• STK696345
• 21716-67-6
• TWUUECRQSVEIFO-UHFFFAOYSA-N
• AKOS001017427
• 2-(Carboxymethyl)(methyl)aminobenzoic acid

• Inchi： 1S/C10H11NO4/c1-11(6-9(12)13)8-5-3-2-4-7(8)10(14)15/h2-5H,6H2,1H3,(H,12,13)(H,14,15)
• InChI Key： TWUUECRQSVEIFO-UHFFFAOYSA-N
• SMILES： OC(CN(C)C1C=CC=CC=1C(=O)O)=O

Computed Properties

• Exact Mass: 209.06900
• Monoisotopic Mass: 209.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.84000
• LogP: 0.90560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 2-(Carboxymethyl)(methyl)aminobenzoic acid

Introduction to 2-(Carboxymethyl)(methyl)aminobenzoic acid (CAS No. 21716-67-6)

2-(Carboxymethyl)(methyl)aminobenzoic acid, identified by its Chemical Abstracts Service (CAS) number 21716-67-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a benzoic acid core with functional groups such as a carboxymethyl and a methylamino substituent, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structure of 2-(Carboxymethyl)(methyl)aminobenzoic acid contributes to its versatility in chemical reactions, particularly in the formation of esters, amides, and other derivatives that are widely used in drug development. Its benzoic acid backbone is well-known for its role in the synthesis of aspirin-like compounds and other non-steroidal anti-inflammatory drugs (NSAIDs), while the additional functional groups enhance its reactivity and binding affinity to biological targets.

In recent years, there has been growing interest in the potential applications of 2-(Carboxymethyl)(methyl)aminobenzoic acid in medicinal chemistry. Researchers have been exploring its utility as a precursor in the synthesis of novel therapeutic agents, particularly those targeting inflammatory and degenerative diseases. The compound's ability to undergo selective modifications allows for the creation of molecules with tailored pharmacological properties, making it an attractive candidate for further investigation.

One of the most compelling aspects of 2-(Carboxymethyl)(methyl)aminobenzoic acid is its role in the development of enzyme inhibitors. The benzoic acid moiety is known to interact with hydrophobic pockets of enzymes, while the carboxymethyl and methylamino groups provide additional sites for hydrogen bonding and ionic interactions. This structural features have been leveraged in the design of inhibitors for enzymes such as cyclooxygenase (COX), which plays a crucial role in inflammation.

Recent studies have highlighted the potential of 2-(Carboxymethyl)(methyl)aminobenzoic acid derivatives as COX-2 selective inhibitors, which are particularly important in reducing inflammation while minimizing gastrointestinal side effects associated with non-selective NSAIDs. The compound's ability to modulate enzyme activity has also raised interest in its potential use as an anti-cancer agent. By inhibiting key enzymes involved in tumor proliferation and survival, derivatives of 2-(Carboxymethyl)(methyl)aminobenzoic acid may offer a new avenue for cancer therapy.

The synthesis of 2-(Carboxymethyl)(methyl)aminobenzoic acid involves multi-step organic reactions that require precise control over reaction conditions. Typically, the process begins with the bromination of benzoic acid followed by nucleophilic substitution with methylamine to introduce the methylamino group. Subsequent reactions, such as esterification or amidation, can be employed to further modify the structure and enhance its biological activity.

In industrial settings, 2-(Carboxymethyl)(methyl)aminobenzoic acid is often produced on a large scale using optimized synthetic routes that ensure high yield and purity. Advances in catalytic methods have also improved the efficiency of these processes, reducing waste and energy consumption. These developments are crucial for meeting the growing demand for this compound in pharmaceutical applications.

The pharmacological profile of 2-(Carboxymethyl)(methyl)aminobenzoic acid has been extensively studied in vitro and in vivo. Preclinical trials have demonstrated its potential as an anti-inflammatory agent by reducing levels of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, its ability to inhibit COX enzymes has shown promise in models of acute pain and inflammation.

One notable aspect of 2-(Carboxymethyl)(methyl)aminobenzoic acid is its solubility characteristics. The presence of both polar functional groups enhances its solubility in water-based media, which is advantageous for formulation into oral or injectable drugs. This property allows for better bioavailability and more effective delivery to target tissues.

Future research directions for 2-(Carboxymethyl)(methyl)aminobenzoic acid include exploring its role in neurodegenerative diseases such as Alzheimer's and Parkinson's. Preliminary studies suggest that derivatives of this compound may interact with amyloid-beta plaques and tau proteins, which are hallmarks of these conditions. By modulating protein aggregation and oxidative stress, these derivatives could offer a novel therapeutic approach.

The environmental impact of synthesizing and using 2-(Carboxymethyl)(methyl)aminobenzoic acid is also an area of growing concern. Efforts are being made to develop greener synthetic methods that minimize hazardous byproducts and reduce carbon footprint. These initiatives align with broader trends in sustainable chemistry aimed at preserving ecological balance while advancing pharmaceutical innovation.

In conclusion, 2-(Carboxymethyl)(methyl)aminobenzoic acid (CAS No. 21716-67-6) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features enable diverse chemical modifications, making it a valuable building block for drug development. Ongoing research continues to uncover new therapeutic uses for this compound, particularly in areas such as inflammation, cancer, and neurodegenerative diseases. As synthetic methods improve and environmental considerations become more prominent, 2-(Carboxymethyl)(methyl)aminobenzoic acid is poised to play an increasingly important role in modern medicine.